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Compound of Interest

Compound Name:
8-Bromo-6-chloroimidazo[1,2-

a]pyridine-3-carbaldehyde

CAS No.: 1093092-63-7

Cat. No.: B581263

Get Quote

The imidazo[1,2-a]pyridine core is a prominent heterocyclic system that has earned the

designation of a "privileged scaffold" in medicinal chemistry.[1][2] This bicyclic aromatic

structure, formed by the fusion of imidazole and pyridine rings, is a cornerstone in numerous

marketed pharmaceuticals, including the anxiolytic and hypnotic agents Zolpidem, Alpidem,

and Saripidem.[3][4] The scaffold's broad therapeutic relevance stems from its diverse

biological activities, which encompass anticancer, antimicrobial, antiviral, anti-inflammatory, and

antitubercular properties.[4][5]

Central to the exploration of this scaffold's potential is the functionalization of its C-3 position.

The nucleophilic character of this carbon makes it a prime site for electrophilic substitution,

allowing for the introduction of various substituents to modulate biological activity and

physicochemical properties.[3] Among the most valuable C-3 substituted intermediates are the

imidazo[1,2-a]pyridine-3-carbaldehydes. The aldehyde group serves as an exceptionally

versatile synthetic handle, enabling a vast array of chemical transformations to rapidly generate

diverse molecular libraries for drug discovery and materials science applications. This guide

provides a comprehensive overview of the synthesis, reactivity, and applications of these

pivotal chemical building blocks.
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Part 1: Synthesis of Imidazo[1,2-a]pyridine-3-
carbaldehydes
The introduction of a formyl group at the C-3 position is most commonly and efficiently

achieved through electrophilic formylation, primarily via the Vilsmeier-Haack reaction.

The Vilsmeier-Haack Reaction: A Robust and Reliable
Method
The Vilsmeier-Haack reaction is the preeminent method for synthesizing imidazo[1,2-

a]pyridine-3-carbaldehydes. This reaction involves the treatment of an imidazo[1,2-a]pyridine

substrate with the Vilsmeier reagent, an electrophilic species generated in situ from a

substituted amide (typically N,N-dimethylformamide, DMF) and an acid chloride (most

commonly phosphoryl chloride, POCl₃). The electron-rich nature of the C-3 position of the

imidazo[1,2-a]pyridine ring facilitates a highly regioselective electrophilic attack, leading to the

desired 3-carbaldehyde.

The causality behind this choice of reagents is clear: POCl₃ activates the otherwise unreactive

DMF to form the highly electrophilic chloroiminium cation (the Vilsmeier reagent). This potent

electrophile is then readily attacked by the nucleophilic C-3 carbon of the heterocyclic system.
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Caption: Vilsmeier-Haack formylation of the imidazo[1,2-a]pyridine core.
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Detailed Experimental Protocol: Vilsmeier-Haack
Formylation
This protocol is adapted from established procedures for the synthesis of substituted

imidazo[1,2-a]pyridine-3-carbaldehydes.[6]

Reagent Preparation: In a round-bottom flask equipped with a magnetic stirrer and under an

inert atmosphere (e.g., nitrogen or argon), cool N,N-dimethylformamide (DMF, ~1.5 mL) to

0°C in an ice bath.

Vilsmeier Reagent Formation: To the cooled DMF, add phosphoryl chloride (POCl₃, 2.3

equivalents) dropwise while maintaining the temperature at 0°C. The mixture is stirred at this

temperature for 15-30 minutes, during which the Vilsmeier reagent forms.

Substrate Addition: Dissolve the starting imidazo[1,2-a]pyridine (1 equivalent) in a minimal

amount of DMF and add it to the reaction mixture.

Reaction Progression: Allow the mixture to warm to room temperature and continue stirring

for several hours (typically 3-8 hours). The reaction progress can be monitored by Thin Layer

Chromatography (TLC).

Quenching and Neutralization: Once the reaction is complete, carefully pour the mixture onto

crushed ice. Neutralize the acidic solution by the slow addition of a saturated sodium

bicarbonate solution or a dilute base like sodium hydroxide until the pH is approximately 7-8.

The neutralization step must be performed cautiously as it is an exothermic process.

Product Isolation: The resulting precipitate is collected by vacuum filtration, washed with cold

water, and dried.

Purification: If necessary, the crude product can be purified by recrystallization from a

suitable solvent (e.g., ethanol) or by column chromatography on silica gel using a

hexane/ethyl acetate solvent system.[6]

Alternative and Modern Synthetic Approaches
While the Vilsmeier-Haack reaction is the workhorse, other methods have been developed,

often focusing on milder conditions or improved efficiency.
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Microwave-Assisted Synthesis: A rapid and eco-friendly protocol involves the microwave-

assisted condensation of diversely substituted 2-aminopyridines with bromomalonaldehyde

in an ethanol-water medium.[7] This approach aligns with green chemistry principles by

reducing reaction times and using more benign solvents.

Silver-Catalyzed Aminooxygenation: An Ag-catalyzed intramolecular aminooxygenation

reaction has been reported for the synthesis of imidazo[1,2-a]pyridine-3-carbaldehydes in

good yields when acetonitrile is used as the solvent.[8]

Part 2: Chemical Reactivity and Synthetic Utility
The aldehyde functionality at the C-3 position is a gateway for a multitude of chemical

transformations, making these compounds invaluable for building molecular complexity in drug

discovery programs.

Condensation Reactions: Building Chalcone Scaffolds
The aldehyde group is a potent electrophile, readily undergoing condensation reactions with

active methylene compounds. A prime example is the Claisen-Schmidt condensation with

acetophenones to produce 3-imidazo[1,2-a]pyridinyl-1-arylpropenone derivatives, which are

analogues of chalcones.[6] These products have shown significant biological activity,

particularly as antifungal agents.

The choice of a basic catalyst (like NaOH or KOH) is crucial as it deprotonates the α-carbon of

the acetophenone, generating a nucleophilic enolate which then attacks the aldehyde carbon.

Imidazo[1,2-a]pyridine-
3-carbaldehyde

3-Imidazo[1,2-a]pyridinyl-
1-arylpropenone (Chalcone)

Substituted
Acetophenone

Base (e.g., NaOH)
Ethanol, rt
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Caption: Claisen-Schmidt condensation to form imidazopyridinyl chalcones.
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Detailed Experimental Protocol: Claisen-Schmidt
Condensation
This protocol is based on the synthesis of anticandidosic arylpropenones.[6]

Reactant Mixture: In a suitable solvent such as ethanol, dissolve the substituted

acetophenone (1 equivalent) and a catalytic amount of a base (e.g., aqueous sodium

hydroxide). Stir the mixture at room temperature.

Aldehyde Addition: Add the imidazo[1,2-a]pyridine-3-carbaldehyde derivative (1.1

equivalents) to the mixture.

Reaction: Continue to stir the reaction at room temperature for approximately 8 hours. The

formation of a precipitate often indicates product formation.

Neutralization and Isolation: Neutralize the reaction medium with a weak acid, such as 20%

acetic acid. The precipitate is then filtered, washed with water, and dried.

Purification: The crude product can be purified by column chromatography on silica gel,

typically using a hexane/ethyl acetate gradient.[6]

Hydrazone Formation: Accessing Novel Bioactive
Agents
The aldehyde group reacts readily with hydrazine derivatives to form stable hydrazones. This

reaction is fundamental in synthesizing new chemical entities for biological screening. For

instance, the condensation of 2-hydrazino-3-nitroimidazo[1,2-a]pyridine with various aromatic

aldehydes (a reversal of roles for the aldehyde) has been used to create a library of hydrazone

derivatives with antifungal activity.[9] The same principle applies to the reaction of imidazo[1,2-

a]pyridine-3-carbaldehyde with various hydrazides.

Detailed Experimental Protocol: Hydrazone Synthesis
This is a general protocol adapted from standard procedures.[9]

Reactant Solution: Dissolve the imidazo[1,2-a]pyridine-3-carbaldehyde (1 equivalent) and

the desired hydrazine or hydrazide derivative (1 equivalent) in a suitable solvent like
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methanol or ethanol.

Catalysis: Add a few drops of a catalytic acid, such as glacial acetic acid, to the mixture.

Reaction: Heat the reaction mixture to reflux for a period ranging from 30 minutes to a few

hours, monitoring by TLC.

Isolation: Upon completion, cool the mixture to room temperature. The hydrazone product,

which is often a solid, will precipitate out of the solution.

Purification: Collect the solid by filtration, wash with a small amount of cold solvent, and dry.

Recrystallization from ethanol is often sufficient for purification.

Part 3: Applications in Drug Discovery and Materials
Science
The synthetic versatility of imidazo[1,2-a]pyridine-3-carbaldehydes makes them key

intermediates in the development of new therapeutic agents and functional materials.

Medicinal Chemistry
The imidazo[1,2-a]pyridine scaffold is a validated pharmacophore, and the 3-carbaldehyde

allows for the exploration of chemical space to identify potent and selective drug candidates.

Antifungal Agents: As detailed earlier, chalcone-like derivatives synthesized from 3-

carbaldehydes have demonstrated promising activity against resistant strains of Candida

albicans.[6] Several compounds have shown Minimum Inhibitory Concentrations (MICs)

below 300 μmol/L.

Antituberculosis Agents: The development of imidazo[1,2-a]pyridine-3-carboxamides, which

can be synthesized from the corresponding 3-carbaldehydes via oxidation and amidation,

has led to a class of potent anti-TB agents. These compounds show excellent activity against

multi-drug resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium

tuberculosis.[10]

Anticancer Agents: The imidazo[1,2-a]pyridine core is found in numerous kinase inhibitors.[3]

[11] The 3-carbaldehyde enables the synthesis of diverse libraries through reactions like
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reductive amination and condensations, which are then screened against panels of cancer

cell lines and kinases to identify novel oncology drug leads.

Antiviral and Anti-inflammatory Activity: The scaffold is known for a wide range of biological

activities, and derivatives from the 3-carbaldehyde are continuously being explored for

antiviral, anti-inflammatory, and other therapeutic applications.[1]

Table 1: Biological Activity of Selected Derivatives

Derivative Class Target/Organism
Reported Activity
(Example)

Reference

Arylpropenones Candida albicans MIC = 41.98 μmol/L [6]

Carboxamides M. tuberculosis
MIC₉₀ ≤ 1 μM against

MDR/XDR strains
[10]

Kinase Inhibitors PDGFRβ
Cellular IC₅₀ in the

nanomolar range
[11]

Materials Science and Photophysics
The π-conjugated bicyclic structure of imidazo[1,2-a]pyridines endows them with inherent

fluorescent properties.[12] These properties can be finely tuned by introducing substituents,

making them attractive for applications in materials science.

Organic Fluorophores: Derivatives often exhibit strong emission in the blue and violet

regions of the electromagnetic spectrum.[12] The 3-carbaldehyde allows for the conjugation

of other aromatic or functional groups, which can alter the absorption and emission

wavelengths, quantum yield, and Stokes shift.

Biomarkers and Sensors: The fluorescence of these compounds can be sensitive to the local

environment (e.g., solvent polarity, pH, presence of metal ions). This has led to their

investigation as biomarkers for cellular imaging and as photochemical sensors.[13]

Introducing a hydroxymethyl group at the C-3 position (via reduction of the carbaldehyde)

has been explored as a way to potentially enhance fluorescence intensity.[13]

Table 2: Photophysical Properties of Imidazo[1,2-a]pyridine Derivatives
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Derivative
Type

Excitation
(λₑₓ)

Emission
(λₑₘ)

Quantum
Yield (ΦF)

Stokes Shift
(nm)

Reference

Pyrazole-

tethered
313-453 nm 430-521 nm 5-83% 68-140 nm [14]

General

Derivatives

~365 nm

(UV)

Blue/Violet

Region

Good to

Excellent
Often Large [12]

Conclusion and Future Outlook
Imidazo[1,2-a]pyridine-3-carbaldehydes are not merely synthetic curiosities; they are powerful

and indispensable intermediates in modern chemical research. Their straightforward and high-

yielding synthesis, combined with the exceptional reactivity of the aldehyde group, provides a

robust platform for generating molecular diversity. In drug discovery, this allows for the rapid

iteration of structure-activity relationships, leading to the identification of potent agents against

challenging diseases like tuberculosis and fungal infections. In materials science, it enables the

rational design of novel fluorophores with tailored photophysical properties.

Future research will likely focus on developing novel multicomponent reactions (MCRs) that

utilize these aldehydes to build even greater molecular complexity in a single step.[3]

Furthermore, as new biological targets are identified, libraries derived from imidazo[1,2-

a]pyridine-3-carbaldehydes will remain a critical resource for screening campaigns, ensuring

that this privileged scaffold continues to yield new and valuable discoveries.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b581263/docs#introduction-the-privileged-scaffold-and-a-versatile-synthetic-handle
https://www.benchchem.com/product/b581263/docs#introduction-the-privileged-scaffold-and-a-versatile-synthetic-handle
https://www.benchchem.com/product/b581263/docs#introduction-the-privileged-scaffold-and-a-versatile-synthetic-handle
https://www.benchchem.com/product/b581263/docs#introduction-the-privileged-scaffold-and-a-versatile-synthetic-handle
https://www.benchchem.com/product/b581263?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581263?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

